Cas no 1805458-13-2 (Methyl 2-cyano-6-fluoro-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-6-fluoro-4-nitrobenzoate
• CAS No: 1805458-13-2
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 4953077
• Update Time: 2025-06-11

Methyl 2-cyano-6-fluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-fluoro-4-nitrobenzoate

• Inchi： 1S/C9H5FN2O4/c1-16-9(13)8-5(4-11)2-6(12(14)15)3-7(8)10/h2-3H,1H3
• InChI Key： VZBIEHAGLVEQAY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-6-fluoro-4-nitrobenzoate

Methyl 2-cyano-6-fluoro-4-nitrobenzoate (CAS No. 1805458-13-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-6-fluoro-4-nitrobenzoate (CAS No. 1805458-13-2) is a highly valuable intermediate in the realm of pharmaceutical synthesis, characterized by its unique structural and chemical properties. This compound, featuring a cyano group at the 2-position, a fluoro substituent at the 6-position, and a nitro group at the 4-position on a benzoate backbone, has garnered significant attention in recent years due to its versatility and utility in the development of novel therapeutic agents.

The structural configuration of Methyl 2-cyano-6-fluoro-4-nitrobenzoate imparts distinct reactivity that makes it an indispensable building block in organic synthesis. The presence of the cyano group enhances its participation in nucleophilic addition reactions, while the fluoro atom introduces electronic and steric effects that can modulate the pharmacokinetic properties of derivatives. Furthermore, the nitro group serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical spaces.

In the context of modern drug discovery, this compound has found applications in the synthesis of various bioactive molecules. Its incorporation into heterocyclic frameworks has been particularly noteworthy, leading to the development of compounds with potential antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have highlighted its role in constructing complex scaffolds that mimic natural products, thereby expanding the arsenal of pharmacological tools available to medicinal chemists.

One of the most compelling aspects of Methyl 2-cyano-6-fluoro-4-nitrobenzoate is its adaptability in multi-step synthetic routes. Researchers have leveraged its reactive sites to develop efficient protocols for introducing additional functionalities, such as amine or alcohol groups, which are crucial for further derivatization. The compound's stability under various reaction conditions also makes it a preferred choice for large-scale preparations, ensuring consistency and reproducibility in pharmaceutical manufacturing.

The growing interest in fluorinated compounds has further underscored the significance of Methyl 2-cyano-6-fluoro-4-nitrobenzoate. Fluorine atoms are known to enhance metabolic stability and binding affinity in drug candidates, making fluorinated derivatives highly desirable. The strategic placement of the fluoro group at the 6-position of this benzoate derivative not only contributes to these advantages but also allows for fine-tuning of electronic properties through conjugation with other substituents.

Advances in computational chemistry have also played a pivotal role in optimizing synthetic strategies involving Methyl 2-cyano-6-fluoro-4-nitrobenzoate. Molecular modeling studies have provided insights into how different functional groups interact within the molecular framework, guiding chemists toward more efficient synthetic pathways. These computational tools have been instrumental in predicting reaction outcomes and minimizing trial-and-error experimentation, thereby accelerating the drug discovery process.

The therapeutic potential of derivatives derived from Methyl 2-cyano-6-fluoro-4-nitrobenzoate has been explored across multiple disease areas. For instance, researchers have synthesized analogs targeting enzymes involved in cancer metabolism, demonstrating promising preclinical results. Additionally, derivatives with anti-inflammatory properties have been developed by incorporating pharmacophores that interact with specific signaling pathways. These efforts highlight the compound's broad applicability and its potential to contribute to next-generation therapeutics.

The synthesis of complex molecules often requires careful consideration of regioselectivity and stereoselectivity. In this regard, Methyl 2-cyano-6-fluoro-4-nitrobenzoate offers a favorable balance between these factors. Its well-defined functional groups allow for predictable transformations while maintaining high yields and purity levels. This reliability is crucial for industrial applications where scalability and cost-effectiveness are paramount considerations.

The role of green chemistry principles has also influenced how researchers approach synthetic methodologies involving this intermediate. Efforts to minimize waste generation and reduce hazardous solvent use have led to innovative approaches for synthesizing derivatives from Methyl 2-cyano-6-fluoro-4-nitrobenzoate. These sustainable practices not only align with environmental regulations but also enhance overall process efficiency by streamlining synthetic routes.

As our understanding of biological systems continues to evolve, so too does our ability to design targeted therapeutics. The versatility of Methyl 2-cyano-6-fluoro-4-nitrobenzoate ensures that it will remain a cornerstone in pharmaceutical research for years to come. Its ability to serve as a scaffold for diverse bioactive molecules underscores its importance as a key intermediate in modern drug development pipelines.